Cas no 16233-22-0 (Carbonic acid, dithio-,O-ethyl ester, S-ester with 3-mercaptofluoren-9-one (8CI))

• Product name: Carbonic acid, dithio-,O-ethyl ester, S-ester with 3-mercaptofluoren-9-one (8CI)
• CAS No: 16233-22-0
• MF: C₁₆H₁₂O₂S₂
• MW: 300.395281791687
• CID: 224465
• PubChem ID: 263581

Carbonic acid, dithio-,O-ethyl ester, S-ester with 3-mercaptofluoren-9-one (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, dithio-,O-ethyl ester, S-ester with 3-mercaptofluoren-9-one (8CI)
• 3-Aethoxy-thiobenzamid
• 3-Aethoxy-thiobenzoesaeure-amid
• 3-Aethoxythiocarbonylmercapto-fluorenon
• 3-ETHOXYBENZENE-1-CARBOTHIOAMIDE
• 3-ethoxy-thiobenzoic acid amide
• AC1M1RLP
• AC1Q3619
• AG-G-97442
• Benzenecarbothioamide,3-ethoxy-
• CTK5E0433
• Dithiokohlensaeure-O-ethylester-S-(9-oxo-fluorenyl-(3)-ester)
• Dithiokohlensaeure-O-ethylester-S-< 9-oxo-fluorenyl-(3)-ester>
• 16233-22-0
• NCIOpen2_006144
• NSC98107
• NSC-98107
• DTXSID80936691
• o-ethyl s-(9-oxo-9h-fluoren-3-yl) carbonodithioate

• Inchi： InChI=1S/C16H12O2S2/c1-2-18-16(19)20-10-7-8-13-14(9-10)11-5-3-4-6-12(11)15(13)17/h3-9H,2H2,1H3
• InChI Key： NBRTWNCGYVRNCS-UHFFFAOYSA-N
• SMILES： CCOC(SC1=CC=C2C(C3=CC=CC=C3C2=O)=C1)=S

Computed Properties

• Exact Mass: 300.02796
• Monoisotopic Mass: 300.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.37
• Boiling Point: 480.6°C at 760 mmHg
• Flash Point: 244.4°C
• Refractive Index: 1.706
• PSA: 26.3
• LogP: 4.31150